(2-Ethoxybutyl)amine
Overview
Description
(2-Ethoxybutyl)amine, also known as 2-EBA, is an organic compound with a molecular formula of C4H11NO. It is a colorless liquid that is soluble in water and other organic solvents. This compound is widely used in the pharmaceutical and chemical industries, and it has been studied for its potential applications in various fields. In
Scientific Research Applications
Environmental Contamination and Remediation
Amines, including structures similar to (2-Ethoxybutyl)amine, have been examined for their role in environmental contamination and remediation efforts. For instance, sulfamethoxazole, a persistent organic pollutant with N-amine groups, has been studied for its occurrence and removal from aqueous solutions. Cleaner techniques such as adsorption and photocatalytic degradation show promise in removing such contaminants due to the strong chemical interactions with sorbents and the generation of hydroxyl radicals for catalytic degradation (Prasannamedha & Kumar, 2020).
Advanced Oxidation Processes
The degradation of nitrogen-containing hazardous compounds, including amines, via advanced oxidation processes (AOPs) has been reviewed. These processes are effective in mineralizing nitrogen-containing compounds, improving the efficacy of overall treatment schemes. The review highlights the degradation efficiencies, reaction mechanisms, and impact of process parameters on the treatment of amine-based compounds (Bhat & Gogate, 2021).
Drug Metabolism
In the context of pharmaceuticals, the metabolic fate of drugs like Amitriptyline has been studied, providing insights into the oxidation processes in the side chain, producing secondary and primary amines. These studies are crucial for understanding drug metabolism and designing better therapeutic agents with improved safety and efficacy profiles (Breyer‐Pfaff, 2004).
Biogenic Amines
The role of biogenic amines in food safety, spoilage, and health has been extensively reviewed. These amines, formed by the decarboxylation of amino acids by microbial action, are of interest due to their implications in food safety and potential health risks. Understanding their formation, detection, and control is vital for ensuring food quality and safety (Önal, 2007).
CO2 Capture and Environmental Applications
Amine-functionalized materials, like metal-organic frameworks (MOFs), have shown great promise in CO2 capture due to the strong interaction between CO2 and basic amino functionalities. Such materials are being developed for sustainable environmental applications, highlighting the importance of amines in addressing global challenges like climate change (Lin, Kong, & Chen, 2016).
Mechanism of Action
Target of Action
Amines, in general, are known to interact with various biological targets, including enzymes and receptors . For instance, monoamine oxidases (MAOs) are involved in the oxidative deamination of different amines and neurotransmitters .
Mode of Action
Amines can react with aldehydes and ketones to form imine derivatives, also known as schiff bases . This reaction is acid-catalyzed and reversible . The formation of these imine compounds is generally greatest near a pH of 5, and drops at higher and lower pH’s .
Biochemical Pathways
Biogenic amines, which include a variety of amines, are involved in several biological processes including anti-oxidative defence, energy production, signalling modules, and genetic modification .
Pharmacokinetics
Local anesthetics, which are weak bases and structurally similar to amines, have pka values close to physiological ph, implying that both protonated and unprotonated forms are present . This could potentially impact the bioavailability of (2-Ethoxybutyl)amine.
Result of Action
The formation of imine compounds (schiff bases) through the reaction of amines with aldehydes and ketones could potentially lead to various downstream effects .
properties
IUPAC Name |
2-ethoxybutan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO/c1-3-6(5-7)8-4-2/h6H,3-5,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWIYYRFKXQLGRT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CN)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901314716 |
Source
|
| Record name | 2-Ethoxy-1-butanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901314716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
89585-14-8 |
Source
|
| Record name | 2-Ethoxy-1-butanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=89585-14-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Ethoxy-1-butanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901314716 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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